Cas no 470691-29-3 (5-Chloro-2-(chlorosulfonyl)benzoic acid)

• Product Name: 5-Chloro-2-(chlorosulfonyl)benzoic acid
• CAS No: 470691-29-3
• MF: C₇H₄Cl₂O₄S
• MW: 255.075259208679
• CID: 2114962
• Update Time: 2023-08-04

5-Chloro-2-(chlorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(chlorosulfonyl)Benzoic acid
• 5-Chloro-2-(chlorosulfonyl)benzoic acid

• Inchi： 1S/C7H4Cl2O4S/c8-4-1-2-6(14(9,12)13)5(3-4)7(10)11/h1-3H,(H,10,11)
• InChI Key： KKEIHWBILZWLBX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1C(=O)O)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.2
• Topological Polar Surface Area: 79.8